(4S)-azepane-4-carboxylic acid

• IUPAC Name: (4S)-azepane-4-carboxylic acid
• InChI: InChI=1S/C7H13NO2/c9-7(10)6-2-1-4-8-5-3-6/h6,8H,1-5H2,(H,9,10)/t6-/m0/s1
• InChI Key: BCVGGQNBSCMMPV-LURJTMIESA-N
• Canonical SMILES: C1CC(CCNC1)C(=O)O
• Isomeric SMILES: C1C[C@@H](CCNC1)C(=O)O
• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• CAS No.: 782494-08-0

Description

(4S)-2-(4-Hydroxy-3-methoxyphenyl) thiazolidine-4-carboxylic acid is a thiazolidine derivative, a five-membered heterocyclic compound containing nitrogen and sulfur atoms. Thiazolidines are synthesized via the condensation of thiols (e.g., L-cysteine) with aldehydes or ketones, enabling diverse biological activities such as antimicrobial, antifungal, and antidiabetic effects .

This compound has garnered attention for its role in developmental toxicity studies, particularly in zebrafish (Danio rerio), a model organism with high genomic homology to humans. Key findings include dose-dependent developmental defects, such as delayed hatching, pericardial edema, spinal deformities, and altered apoptosis rates .

Comparison with Similar Compounds

Structural and Functional Comparisons

Thiazolidine Derivatives

• Structural Features : Thiazolidines are sulfur-containing five-membered rings, distinct from azepanes (seven-membered nitrogen-containing rings). The (4S) stereochemistry in this compound enhances its interaction with biological targets, such as bacterial cell wall synthesis enzymes (e.g., Mur B) .
• Functional Analogues :
  • 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) : A cephalosporin intermediate; induces transparent embryos, slow heart rates, and spinal defects in zebrafish, similar to the thiazolidine compound .
  • Cephalosporins (CFZL, CFZD) : Cause pigment loss, heart defects, and hemorrhage, overlapping with thiazolidine-induced toxicity .

Antibiotics with Shared Toxicity Profiles

Compound	Key Developmental Defects (Zebrafish)	Apoptosis Trend	Reference
Thiazolidine derivative	Delayed hatching, pericardial edema, spinal bending	Dose-dependent decrease
Tetracycline	Yolk sac edema, swim bladder absence	Dose-dependent increase
Ampicillin	Edema, spinal deformities, early hatching	Not reported
Aminoglycosides	Tail bending (ototoxicity), lethality	Not reported
Beta-Keto Antibiotics	Neurodevelopmental defects (e.g., brain malformations)	Not reported

Mechanistic Differences

• Apoptosis Modulation: Unlike tetracyclines, which elevate apoptosis in zebrafish embryos (particularly in tail and heart regions), the thiazolidine compound paradoxically reduces apoptosis despite causing severe morphological defects . This suggests a unique mechanism unrelated to canonical apoptotic pathways.
• Target Specificity : Thiazolidines inhibit bacterial Mur B enzymes, whereas tetracyclines target ribosomal protein synthesis, and beta-lactams disrupt cell wall crosslinking .

Toxicity Severity and Dose Dependency

• Lethality: The thiazolidine compound exhibits a steep dose-mortality curve, comparable to aminoglycosides (e.g., streptomycin) but less potent than cephalosporins at equivalent concentrations .
• Developmental Delay : At 20 µg/L, tetracycline causes yolk sac absorption delays, while the thiazolidine compound induces similar defects at 0.4 mM, indicating differences in bioactivity thresholds .

Q & A

Q. What are the recommended methods for synthesizing (4S)-azepane-4-carboxylic acid with high enantiomeric purity?

• Methodological Answer : Synthesis typically involves asymmetric catalysis or chiral resolution. For enantiomeric purity, use chiral auxiliaries (e.g., Evans oxazolidinones) or enzymatic resolution techniques. Validate purity via chiral HPLC with a polysaccharide-based column (e.g., Chiralpak® AD-H) and confirm using polarimetry or circular dichroism (CD). Ensure reaction conditions (temperature, solvent, catalyst loading) are rigorously controlled to minimize racemization .

Q. How should researchers characterize the structural integrity of (4S)-azepane-4-carboxylic acid post-synthesis?

• Methodological Answer : Employ a multi-technique approach:

• Nuclear Magnetic Resonance (NMR) : Analyze $^1H$, $^{13}C$, and 2D NMR (COSY, HSQC) to confirm stereochemistry and backbone structure.
• X-ray Diffraction (XRD) : Resolve crystal structure for absolute configuration verification.
• Mass Spectrometry (HRMS) : Confirm molecular weight and fragmentation patterns.
  Cross-reference data with computational predictions (e.g., DFT-optimized structures) to resolve ambiguities .

Q. What stability tests are essential for (4S)-azepane-4-carboxylic acid under varying storage conditions?

• Methodological Answer : Conduct accelerated stability studies:

• Temperature/Humidity : Store samples at 25°C/60% RH, 40°C/75% RH, and -20°C for 1–6 months. Monitor degradation via HPLC-UV.
• Light Exposure : Use ICH Q1B guidelines for photostability testing.
• Solution Stability : Assess pH-dependent degradation (e.g., 1–12) using LC-MS to identify hydrolysis byproducts. Report degradation kinetics using Arrhenius plots .

Advanced Research Questions

Q. What experimental strategies can mitigate batch-to-batch variability in the physicochemical properties of (4S)-azepane-4-carboxylic acid?

• Methodological Answer : Implement quality-by-design (QbD) principles:

• Process Controls : Optimize reaction parameters (e.g., stirring rate, inert atmosphere) using design-of-experiments (DoE) software (e.g., MODDE®).
• Analytical Validation : Use orthogonal methods (e.g., NMR, IR, DSC) to detect polymorphic variations.
• Statistical Process Monitoring : Apply control charts (e.g., Shewhart charts) to track critical quality attributes (CQAs) like melting point and solubility .

Q. How can computational modeling predict the biological activity of (4S)-azepane-4-carboxylic acid derivatives?

• Methodological Answer : Use in silico approaches:

• Molecular Docking : Screen derivatives against target proteins (e.g., enzymes in neurotransmitter pathways) using AutoDock Vina.
• QSAR Modeling : Develop quantitative structure-activity relationship models with descriptors like logP, polar surface area, and H-bond donors.
• MD Simulations : Assess binding stability via GROMACS or AMBER over 100 ns trajectories. Validate predictions with in vitro assays (e.g., enzyme inhibition IC$_{50}$) .

Q. What statistical approaches are appropriate for analyzing dose-response relationships in toxicity studies involving (4S)-azepane-4-carboxylic acid?

• Methodological Answer : For zebrafish embryo toxicity (as in Table 1 of ):

• Nonlinear Regression : Fit sigmoidal curves (e.g., Hill equation) to EC$_{50}$ data using GraphPad Prism®.
• ANOVA with Post Hoc Tests : Compare abnormality rates across concentrations (e.g., Tukey’s HSD for pairwise comparisons).
• Uncertainty Analysis : Calculate 95% confidence intervals and report effect sizes (e.g., Cohen’s d) .

Q. How can researchers resolve contradictions in solubility data reported across studies for (4S)-azepane-4-carboxylic acid?

• Methodological Answer : Conduct a meta-analysis:

• Variable Control : Standardize solvent purity (e.g., HPLC-grade), temperature (±0.1°C), and agitation methods.
• Technique Harmonization : Use shake-flask (UV-Vis quantification) and potentiometric (e.g., Sirius T3) methods.
• Error Source Analysis : Quantify contributions from pH variation, polymorphism, and hygroscopicity. Publish raw data in appendices for transparency .

Q. What protocols ensure reproducibility in pharmacological studies of (4S)-azepane-4-carboxylic acid derivatives?

• Methodological Answer : Follow FAIR data principles:

• Documentation : Provide detailed synthetic protocols (e.g., CASMI guidelines) and analytical parameters (e.g., HPLC gradients).
• Data Sharing : Deposit spectral data in public repositories (e.g., PubChem, Zenodo).
• Blinded Experiments : Use third-party vendors for compound coding in in vivo assays to reduce bias .